Cas no 306936-33-4 (methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 306936-33-4
• MF: C₉H₁₂ClNO₄S
• MW: 265.71388053894
• CID: 5185169
• Update Time: 2025-06-10

methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C9H12ClNO4S/c1-5-7(9(12)15-4)8(16(10,13)14)6(2)11(5)3/h1-4H3
• InChI Key： LSAKENBWILEQNA-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(Cl)(=O)=O)C(C(OC)=O)=C1C

Additional information on methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Research Brief on Methyl 4-(Chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 306936-33-4)

Methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 306936-33-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrole ring structure and chlorosulfonyl functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

One of the most notable advancements in the utilization of this compound is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have successfully employed methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate as a key building block in the design of sulfonamide derivatives that exhibit enhanced binding affinity to target enzymes, such as carbonic anhydrases and matrix metalloproteinases.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of this compound in the development of potent carbonic anhydrase IX (CA IX) inhibitors. CA IX is a well-established biomarker for hypoxic tumors, and its inhibition has been shown to suppress tumor growth and metastasis. The study highlighted the compound's ability to facilitate the introduction of sulfonamide groups into the pyrrole scaffold, resulting in inhibitors with nanomolar affinity for CA IX. These findings underscore the potential of methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate as a valuable tool in the design of targeted cancer therapies.

Beyond its applications in cancer research, this compound has also been investigated for its role in the synthesis of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyrrole-sulfonamide hybrids using methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate as a precursor. These hybrids exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed the enhanced antimicrobial activity to the synergistic effects of the pyrrole and sulfonamide moieties, which disrupt bacterial cell wall synthesis and enzyme function.

Despite its promising applications, the synthesis and handling of methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate present certain challenges. The compound's reactivity, particularly its chlorosulfonyl group, requires careful control of reaction conditions to avoid unwanted side reactions. Recent advancements in synthetic methodologies, such as the use of flow chemistry and microwave-assisted synthesis, have improved the efficiency and safety of its production. These innovations have enabled researchers to explore its potential in large-scale pharmaceutical manufacturing.

In conclusion, methyl 4-(chlorosulfonyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 306936-33-4) represents a highly versatile and valuable intermediate in the field of chemical biology and drug discovery. Its unique structural features and reactivity make it an ideal candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its importance in the pharmaceutical industry. Future studies are expected to focus on optimizing its synthetic pathways and expanding its utility in the design of next-generation drugs.